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Introduction
NYX-2925 is a novel, orally bioavailable small molecule that acts as a positive allosteric

modulator of the N-methyl-D-aspartate receptor (NMDAR). It is a spiro-β-lactam-based

compound designed to mimic structural features of rapastinel (formerly GLYX-13). Unlike direct

NMDAR agonists or antagonists, NYX-2925 modulates receptor activity to enhance synaptic

plasticity, a fundamental process for learning and memory. Preclinical studies have

demonstrated its ability to facilitate NMDAR-dependent long-term potentiation (LTP) in the

hippocampus, a key brain region for memory formation. These application notes provide

detailed protocols and data for researchers investigating the effects of NYX-2925 on LTP in

hippocampal slices.

Mechanism of Action
NYX-2925 enhances synaptic plasticity by positively modulating NMDARs. It has been shown

to increase the binding of the NMDAR open-channel blocker MK-801 to human NR2A-D

subtypes, indicating an enhancement of channel opening. This modulation leads to an

increased NMDAR-mediated current and facilitates the induction of LTP. The proposed

signaling pathway suggests that NYX-2925 acts as a co-agonist at the NMDAR, enhancing

glutamatergic neurotransmission. This, in turn, is thought to activate downstream signaling

cascades, such as those involving Src kinase, which are crucial for the expression of LTP.

Furthermore, NYX-2925 has been shown to promote the trafficking and synaptic insertion of
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NMDARs, particularly the GluN2B subtype, and AMPA receptors, further contributing to its

effects on synaptic strength.
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To cite this document: BenchChem. [Application Notes and Protocols for NYX-2925 in
Hippocampal Long-Term Potentiation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821466#nyx-2925-for-inducing-long-term-
potentiation-in-hippocampal-slices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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